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Compound of Interest

Compound Name: Mesosulfuron-methyl

Cat. No.: B1676312 Get Quote

An In-depth Analysis for Researchers and Crop Protection Professionals

Mesosulfuron-methyl is a selective, post-emergent herbicide widely utilized in cereal crops for

the control of a broad spectrum of grass weeds. As a member of the sulfonylurea chemical

class, it is recognized for its high efficacy at low application rates, systemic action, and utility in

integrated weed management programs. This technical guide provides a comprehensive

overview of its bio-efficacy, mode of action, experimental evaluation protocols, and the critical

factors influencing its performance.

Core Principles: Mode of Action
Mesosulfuron-methyl's herbicidal activity stems from its potent inhibition of the enzyme

acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme

is pivotal in the biosynthesis pathway of branched-chain amino acids—valine, leucine, and

isoleucine—which are essential for protein synthesis and cell division in plants.

The mechanism unfolds as follows:

Uptake and Translocation: The herbicide is absorbed systemically through both the foliage

and roots of the weed.[1] It is then translocated via the plant's vascular tissues (xylem and

phloem) to the meristematic regions—the primary sites of active growth.[1][2]

Enzyme Inhibition: In these growing points, Mesosulfuron-methyl binds to the ALS enzyme,

blocking its catalytic function.[1]
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Cessation of Growth: The inhibition of ALS halts the production of the essential branched-

chain amino acids.[3] This leads to a rapid cessation of cell division and overall plant growth.

[4]

Symptom Development and Plant Death: Deprived of these vital building blocks, the weed

exhibits symptoms such as chlorosis (yellowing), followed by necrosis. Sensitive weeds

typically stop growing within two days of application, with visible symptoms appearing in 4-7

days and complete death occurring within 2-4 weeks.[4]
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Fig 1. Mechanism of action of Mesosulfuron-methyl.

Quantitative Bio-Efficacy Data
The efficacy of Mesosulfuron-methyl, often formulated with the safener mefenpyr-diethyl and

sometimes in combination with iodosulfuron-methyl, is dose-dependent and varies by target

weed species and environmental conditions. The following tables summarize quantitative data

from various studies.

Table 1: Dose-Response Data (GR₅₀/ED₅₀) for Grass Weeds

GR₅₀/ED₅₀ represents the herbicide dose required to cause a 50% reduction in plant growth

(biomass) or the effective dose for 50% of the population. Lower values indicate higher

susceptibility.
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Target Weed
Species

Herbicide
GR₅₀ / ED₅₀
Value

Population
Status

Reference

Lolium

multiflorum

(Italian

Ryegrass)

Mesosulfuron-

methyl
1.3 g a.i./ha Susceptible [5]

Lolium

multiflorum

(Italian

Ryegrass)

Mesosulfuron-

methyl
31 g a.i./ha

Resistant (24-

fold)
[5]

Poa annua

(Annual

Bluegrass)

Mesosulfuron-

methyl +

Iodosulfuron-

methyl

47.8 times higher

than susceptible
Resistant [2]

Vulpia myuros

Mesosulfuron-

methyl +

Iodosulfuron-

methyl

0.04 mg/L

(coleoptile)
Tolerant [6]

Apera spica-venti

Mesosulfuron-

methyl +

Iodosulfuron-

methyl

0.01 mg/L

(coleoptile)
Susceptible [6]

Table 2: Efficacy of Mesosulfuron-methyl Combinations in Field Trials (% Weed Control or

Biomass Reduction)
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Target Weed
Species

Herbicide
Treatment

Application
Rate (g a.i./ha)

Weed Control /
Biomass
Reduction (%)

Reference

Phalaris minor

Mesosulfuron-

methyl +

Iodosulfuron-

methyl

14.4

70-89% (Weed

Control

Efficiency)

[7]

Lolium rigidum

Mesosulfuron-

methyl +

Iodosulfuron-

methyl

9 + 1.8
>90% (at early

growth stage)
[8]

Bromus

japonicus

Sulfosulfuron +

Metsulfuron-

methyl

40
High efficacy

with adjuvant
[9]

General Grass

Weeds

Metsulfuron-

methyl +

Sulfosulfuron

36

97.55 - 98.6%

(Weed Dry

Matter

Reduction)

[10]

Avena fatua

(Wild Oat)

Clodinafop-

propargyl +

Metribuzin

50% of

recommended

dose

> Minimum

biomass vs.

other mixtures

[11]

Experimental Protocols for Efficacy Evaluation
Standardized protocols are crucial for the accurate assessment of herbicide bio-efficacy.

Methodologies typically involve greenhouse dose-response assays and replicated field trials.

Greenhouse Dose-Response Bioassay
This method is used to determine the level of susceptibility or resistance of a weed population

to an herbicide and to calculate GR₅₀ or ED₅₀ values.[5][12]

Protocol:
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Seed Germination: Seeds from the target weed population are germinated in petri dishes or

trays with a suitable substrate.

Transplanting: Once seedlings reach a specific growth stage (e.g., 1-2 leaves), they are

transplanted into pots containing a standardized soil mix.[13]

Acclimatization: Plants are grown in a controlled greenhouse environment (e.g., specified

temperature, humidity, and photoperiod) until they reach the target application stage

(typically 2-4 leaves).

Herbicide Application: A range of herbicide doses, including a zero-dose control, is applied

using a precision cabinet sprayer to ensure uniform coverage.[13] Doses should be selected

to bracket the expected 50% response level.[12]

Replication: Each dose level is replicated (typically 3-4 times) and arranged in a completely

randomized design.

Assessment: After a set period (e.g., 21-28 days), plant response is evaluated. Common

endpoints include visual injury ratings, plant survival counts, and harvesting of above-ground

biomass (fresh or dry weight).[2][13]

Data Analysis: The response data is subjected to a non-linear regression analysis (e.g., log-

logistic model) to estimate the GR₅₀ or ED₅₀ values.[14]
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Fig 2. Workflow for a typical greenhouse dose-response assay.
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Field Efficacy Trial
Field trials assess herbicide performance under real-world agricultural conditions.

Protocol:

Site Selection: Choose a site with a uniform and representative population of the target grass

weeds.[15]

Experimental Design: The trial is typically laid out in a Randomized Complete Block Design

(RCBD) with 3-4 replications to account for field variability.[6]

Plot Establishment: Individual plots are of a standardized size (e.g., 2 x 10 m).[16]

Treatments: Treatments include Mesosulfuron-methyl at various rates (e.g., 0.5x, 1x, 2x

the proposed label rate), a standard reference herbicide, and an untreated (weedy) check.

[15][17]

Application: Herbicides are applied at the appropriate weed and crop growth stage (e.g.,

post-emergence when weeds have 2-4 leaves) using a calibrated research plot sprayer with

a specified water volume and nozzle type.[17]

Assessments:

Weed Control: Visual ratings of percent weed control are taken at multiple intervals (e.g.,

14, 28, and 60 days after treatment).

Weed Density & Biomass: Weed counts per unit area (e.g., quadrat counts) and weed

biomass are measured late in the season.[18]

Crop Phytotoxicity: Visual assessment of any crop injury (e.g., stunting, chlorosis) is

recorded.[19]

Yield: Crop grain yield is harvested from the center of each plot to determine the impact of

weed control.

Data Analysis: Data are subjected to Analysis of Variance (ANOVA), and treatment means

are separated using a statistical test (e.g., LSD or DMRT) at a specified probability level
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(e.g., P ≤ 0.05).[14]

Factors Influencing Bio-Efficacy
Adjuvants
Mesosulfuron-methyl is typically a water-dispersible granule that requires the addition of an

adjuvant to the spray tank. Adjuvants enhance efficacy by improving spray retention, droplet

spreading, and herbicide penetration through the leaf cuticle. Common recommendations

include non-ionic surfactants (NIS), methylated seed oils (MSO), or basic blend adjuvants. The

choice of adjuvant can significantly impact performance.

Weed Resistance
The repeated use of ALS-inhibiting herbicides has led to the evolution of resistant grass weed

populations, which is the most significant factor limiting the efficacy of Mesosulfuron-methyl.

Target-Site Resistance (TSR): This is the most common mechanism and involves single

nucleotide polymorphisms in the ALS gene. These mutations alter the herbicide's binding site

on the enzyme, reducing its inhibitory effect. A well-documented mutation conferring high-

level resistance to sulfonylureas is at the Tryptophan-574 position (e.g., Trp-574-Leu

substitution).[2][20]

Non-Target-Site Resistance (NTSR): This mechanism involves processes that reduce the

amount of active herbicide reaching the target site. The most prevalent form is enhanced

metabolic detoxification, where enzymes such as cytochrome P450 monooxygenases

(P450s) rapidly break down the herbicide into non-toxic metabolites before it can act.[4][21]
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Fig 3. Primary mechanisms of resistance to Mesosulfuron-methyl.

Conclusion
Mesosulfuron-methyl remains a highly effective herbicide for the post-emergence control of

many key grass weeds in cereal production. Its efficacy is maximized when applied at the
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correct weed growth stage, at the recommended rate, and with an appropriate adjuvant

system. However, the pervasive threat of herbicide resistance necessitates a strategic

approach to its use. For sustainable efficacy, Mesosulfuron-methyl must be incorporated into

integrated weed management programs that include the rotation of herbicide modes of action

and the adoption of non-chemical control tactics to mitigate selection pressure and preserve its

utility for future weed control challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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